Cas no 2680747-48-0 (tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate
• CAS No: 2680747-48-0
• MF: C₁₃H₁₉ClN₂O₅S
• MW: 350.818361520767
• CID: 5622471
• PubChem ID: 165927372
• Update Time: 2025-11-06

tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-[methoxy(methyl)sulfamoyl]phenyl}carbamate
• EN300-28298560
• 2680747-48-0
• tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate

• Inchi： 1S/C13H19ClN2O5S/c1-13(2,3)21-12(17)15-9-6-7-10(14)11(8-9)22(18,19)16(4)20-5/h6-8H,1-5H3,(H,15,17)
• InChI Key： GONLDPOFTUPTBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(C)OC)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.0703206g/mol
• Monoisotopic Mass: 350.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.3Ų

Additional information on tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate

tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate, identified by the CAS number 2680747-48-0, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, leading to exciting discoveries about its functionality and adaptability.

The molecular structure of tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate comprises several key functional groups, including a tert-butyl group, a carbamate moiety, and a sulfamoyl group. These groups contribute to its chemical reactivity and stability, making it a versatile compound for various applications. The presence of the tert-butyl group enhances the molecule's lipophilicity, which is advantageous in drug design for improving bioavailability. Meanwhile, the sulfamoyl group introduces hydrophilic properties, balancing the molecule's solubility in both polar and non-polar solvents.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its production methods. Researchers have developed efficient synthetic routes that minimize waste and improve yield, aligning with the principles of green chemistry. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are carefully controlled to ensure high purity of the final product.

In terms of applications, tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate has shown promise in the pharmaceutical industry as a potential drug candidate. Its unique combination of functional groups allows it to interact with various biological targets, such as enzymes and receptors, making it a valuable lead compound in drug discovery. For instance, recent research has explored its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in anticancer therapy.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to modulate plant growth regulators makes it a candidate for developing pesticides or herbicides with enhanced efficacy and reduced environmental impact. Scientists are investigating its role in disrupting pest metabolism or enhancing crop resilience against environmental stressors.

The chemical stability of tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate under various conditions is another area of active research. Understanding its degradation pathways is crucial for assessing its environmental fate and ensuring sustainable use. Recent studies have employed advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to monitor its stability under different pH levels and temperatures.

In conclusion, tert-butyl N-{4-chloro-3-methoxy(methyl)sulfamoylphenyl}carbamate is a multifaceted compound with diverse applications across multiple industries. Its chemical structure endows it with unique properties that make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry.